Cas no 6597-79-1 (Acetyl chloride, (4-chloro-2-methylphenoxy)-)

Acetyl chloride, (4-chloro-2-methylphenoxy)- structure
6597-79-1 structure
Product Name:Acetyl chloride, (4-chloro-2-methylphenoxy)-
CAS No:6597-79-1
MF:C9H8Cl2O2
MW:219.06462097168
CID:397011
PubChem ID:12353489
Update Time:2025-04-19

Acetyl chloride, (4-chloro-2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetyl chloride, (4-chloro-2-methylphenoxy)-
    • (2-Methyl-4-chlorophenoxy)acetyl chloride
    • 2-(4-chloro-2-methylphenoxy)acetyl chloride
    • ABYSGRXBGLVRGO-UHFFFAOYSA-N
    • 6597-79-1
    • (4-Chloro-2-methylphenoxy)acetyl chloride
    • SCHEMBL1195318
    • DTXSID50493509
    • 2-methyl-4-chloro-phenoxyacetyl chloride
    • (4-chloro-2-methylphenoxy)acetic acid chloride
    • Inchi: 1S/C9H8Cl2O2/c1-6-4-7(10)2-3-8(6)13-5-9(11)12/h2-4H,5H2,1H3
    • InChI Key: ABYSGRXBGLVRGO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)OCC(=O)Cl

Computed Properties

  • Exact Mass: 217.99024
  • Monoisotopic Mass: 217.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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